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Compound of Interest

Compound Name: Nilvadipine-d4
Cat. No.: B10823279
Get Quote
\ J

This application note details a sensitive, specific, and robust liquid chromatography-tandem
mass spectrometry (LC-MS/MS) method for the quantitative determination of Nilvadipine in
human plasma. This method is suitable for pharmacokinetic studies, therapeutic drug
monitoring, and other clinical research applications.

Introduction

Nilvadipine is a dihydropyridine calcium channel blocker used for the treatment of hypertension
and ischemic heart disease. Accurate and reliable quantification of Nilvadipine in human
plasma is crucial for assessing its pharmacokinetic profile and ensuring therapeutic efficacy.
This document provides a detailed protocol for a validated LC-MS/MS method that offers high
sensitivity and selectivity for Nilvadipine analysis.

Experimental
Materials and Reagents

 Nilvadipine reference standard

» Nimodipine (Internal Standard, 1S)
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o Acetonitrile (HPLC grade)
e Methanol (HPLC grade)
e Formic acid

e Ammonium acetate

o Water (Ultrapure)

e Human plasma (drug-free)

Instrumentation

e Liquid Chromatograph: Shimadzu HPLC system
o Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex API 4000)

o Software: Analyst software for data acquisition and processing

Sample Preparation

A liquid-liquid extraction (LLE) method was employed for the extraction of Nilvadipine and the
internal standard (IS) from human plasma.

Protocol:

» Pipette 200 pL of human plasma into a clean microcentrifuge tube.

Add 25 pL of the internal standard working solution (Nimodipine, 1 ug/mL).

Vortex for 30 seconds.

Add 1 mL of the extraction solvent (e.g., a mixture of ethyl acetate and n-hexane).

Vortex for 5 minutes.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.
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o Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

e Reconstitute the residue in 200 pL of the mobile phase.
e Vortex for 1 minute.

e Inject 10 pL of the sample into the LC-MS/MS system.

Liquid Chromatography

e Column: C18 column (e.g., 4.6 x 50 mm, 5 um)

Mobile Phase: A mixture of acetonitrile and 5 mM ammonium acetate in a 70:30 (v/v) ratio.

Flow Rate: 0.8 mL/min.

Column Temperature: 40°C.

Injection Volume: 10 pL.

Mass Spectrometry

 lonization Mode: Electrospray lonization (ESI) in positive mode.

Scan Type: Multiple Reaction Monitoring (MRM)

lon Spray Voltage: 5500 V.

Temperature: 500°C.

MRM Transitions:

o Nilvadipine: m/z 386.2 — 327.2.

o Nimodipine (IS): m/z 419.2 - 343.2.

Method Validation
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The method was validated according to international guidelines, assessing selectivity, linearity,
accuracy, precision, recovery, matrix effect, and stability.

_

Parameter Result
Linearity Range 0.1 - 100 ng/mL
Correlation Coefficient (r2) >0.99
Lower Limit of Quantification (LLOQ) 0.1 ng/mL
Intra-day Precision (%RSD) <15%
Inter-day Precision (%RSD) <15%
Intra-day Accuracy (%) 85-115%
Inter-day Accuracy (%) 85-115%
Mean Recovery > 85%
Matrix Effect Minimal
Stability (Freeze-thaw, Short-term, Long-term) Stable
Diagrams
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Sample Preparation

@ion of Nilvadipi@

Sample Clean-up

Analysis

Chromatographic Separation

Mass Spectrometric Detection

Quantification

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Application Note: Quantitative Analysis of Nilvadipine in
Human Plasma by LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823279/docs#application-note-quantitative-
analysis-of-nilvadipine-in-human-plasma-by-Ic-ms-ms]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10823279/docs?utm_src=pdf-body-img#application-note-quantitative-analysis-of-nilvadipine-in-human-plasma-by-lc-ms-ms
https://www.benchchem.com/product/b10823279/docs#application-note-quantitative-analysis-of-nilvadipine-in-human-plasma-by-lc-ms-ms
https://www.benchchem.com/product/b10823279/docs#application-note-quantitative-analysis-of-nilvadipine-in-human-plasma-by-lc-ms-ms
https://www.benchchem.com/product/b10823279/docs#application-note-quantitative-analysis-of-nilvadipine-in-human-plasma-by-lc-ms-ms
https://www.benchchem.com/product/b10823279/docs#application-note-quantitative-analysis-of-nilvadipine-in-human-plasma-by-lc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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